Cas no 90526-09-3 (BENZENEPROPANAMIDE, N,N,4-TRIMETHYL-)

BENZENEPROPANAMIDE, N,N,4-TRIMETHYL- is a substituted aromatic amide characterized by its trimethylated nitrogen and para-methylated benzene ring. This structure imparts stability and moderate lipophilicity, making it suitable for applications in organic synthesis and intermediate development. The compound's well-defined molecular framework allows for predictable reactivity in amide bond transformations and electrophilic aromatic substitutions. Its steric and electronic properties can be tailored for use in pharmaceutical or agrochemical research, particularly where controlled substitution patterns are required. The presence of the N,N-dimethyl group enhances solubility in polar aprotic solvents, facilitating purification and handling. This compound serves as a versatile building block for further functionalization.

BENZENEPROPANAMIDE, N,N,4-TRIMETHYL- structure

90526-09-3 structure

Product Name:BENZENEPROPANAMIDE, N,N,4-TRIMETHYL-

CAS No:90526-09-3

MF:C₁₂H₁₇NO

MW:191.269483327866

MDL:MFCD09161181

CID:3377778

PubChem ID:41464667

Update Time:2025-11-02

BENZENEPROPANAMIDE, N,N,4-TRIMETHYL- Chemical and Physical Properties

Names and Identifiers

- BENZENEPROPANAMIDE, N,N,4-TRIMETHYL-
- CHEMBL4578089
- AKOS009090573
- MFCD09161181
- 90526-09-3
- N,N-DIMETHYL-3-(4-METHYLPHENYL)PROPANAMIDE
- N,N-Dimethyl-3-(4-methylphenyl)-propanamide
- Z192626978
- SCHEMBL7797805
- MDL： MFCD09161181
- Inchi： 1S/C12H17NO/c1-10-4-6-11(7-5-10)8-9-12(14)13(2)3/h4-7H,8-9H2,1-3H3
- InChI Key： GJIOZAJJNPBZIK-UHFFFAOYSA-N
- SMILES： O=C(CCC1C=CC(C)=CC=1)N(C)C

Computed Properties

Exact Mass: 191.131014166Da
Monoisotopic Mass: 191.131014166Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 20.3Å²

BENZENEPROPANAMIDE, N,N,4-TRIMETHYL- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB491131-1 g	N,N-Dimethyl-3-(4-methylphenyl)-propanamide	90526-09-3		1g	€340.00	2022-08-31
abcr	AB491131-1g	N,N-Dimethyl-3-(4-methylphenyl)-propanamide; .	90526-09-3		1g	€340.00	2024-08-02

BENZENEPROPANAMIDE, N,N,4-TRIMETHYL- Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on BENZENEPROPANAMIDE, N,N,4-TRIMETHYL-

Comprehensive Overview of BENZENEPROPANAMIDE, N,N,4-TRIMETHYL- (CAS No. 90526-09-3)

BENZENEPROPANAMIDE, N,N,4-TRIMETHYL- (CAS No. 90526-09-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, plays a pivotal role in various industrial and research applications. The increasing demand for N,N,4-TRIMETHYL BENZENEPROPANAMIDE is driven by its versatile properties and potential to address contemporary challenges in drug development and sustainable chemistry.

The chemical structure of BENZENEPROPANAMIDE, N,N,4-TRIMETHYL- features a benzene ring attached to a propanamide group, with methyl substitutions at the N,N and 4-positions. This configuration imparts distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a precursor for pharmaceutical intermediates and agrochemical formulations, where its stability and reactivity are highly advantageous.

One of the most discussed applications of BENZENEPROPANAMIDE, N,N,4-TRIMETHYL- is in the development of novel therapeutic agents. With the global pharmaceutical industry focusing on precision medicine and targeted drug delivery, this compound's ability to act as a building block for bioactive molecules has positioned it as a key player in modern drug discovery. Its compatibility with green chemistry principles also aligns with the growing emphasis on sustainable synthesis methods.

In the agrochemical sector, N,N,4-TRIMETHYL BENZENEPROPANAMIDE is explored for its potential in formulating eco-friendly pesticides and herbicides. As the agricultural industry shifts toward sustainable farming practices, the demand for compounds that minimize environmental impact while maintaining efficacy has surged. This compound's structural versatility allows for the design of formulations that meet these stringent requirements.

Market trends indicate a steady rise in the adoption of BENZENEPROPANAMIDE, N,N,4-TRIMETHYL-, particularly in regions with robust pharmaceutical and agrochemical industries. The compound's cost-effectiveness and scalability in production further enhance its appeal to manufacturers. Additionally, advancements in analytical techniques have enabled more precise characterization of its properties, facilitating its integration into high-value applications.

From a regulatory perspective, CAS No. 90526-09-3 complies with international safety and environmental standards, ensuring its suitability for global trade. Researchers and industry professionals frequently search for information on its synthesis pathways, safety data, and commercial availability, reflecting its relevance in contemporary chemical research.

In conclusion, BENZENEPROPANAMIDE, N,N,4-TRIMETHYL- represents a critical component in the advancement of multiple scientific and industrial domains. Its unique properties, coupled with its alignment with sustainability goals and technological innovations, underscore its importance in today's chemical landscape. As research continues to uncover new applications, this compound is poised to play an even more significant role in shaping the future of specialty chemicals.